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Compound of Interest

Compound Name: 3'.4'-Difluoropropiophenone

Cat. No.: B1297824

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',4'-Difluoropropiophenone is a versatile fluorinated aromatic ketone that serves as a critical
building block in the synthesis of a wide range of biologically active molecules. The presence of
two fluorine atoms on the phenyl ring significantly influences the electronic properties of the
molecule, enhancing its utility in medicinal chemistry. Fluorine substitution is a well-established
strategy to improve the metabolic stability, bioavailability, and binding affinity of drug
candidates. These application notes provide detailed protocols for key synthetic
transformations of 3',4'-Difluoropropiophenone, focusing on its application in the synthesis of
pharmaceutical intermediates, particularly cathinone derivatives and their precursors.

Chemical and Physical Properties
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Property Value Reference
CAS Number 23384-72-7 [1]
Molecular Formula CoHsF20 [1]
Molecular Weight 170.16 g/mol [1]
Appearance White to off-white solid

Boiling Point 98 °C at 15 Torr

Melting Point Not specified

Solubility Insoluble in water

Application 1: Synthesis of f-Amino-Propiophenone
Derivatives via the Mannich Reaction

The Mannich reaction is a cornerstone of organic synthesis for the aminoalkylation of acidic
protons located alpha to a carbonyl group. In the context of 3',4'-Difluoropropiophenone, this
reaction is instrumental in the synthesis of 3',4'-difluorocathinone and its analogues, which are
of significant interest in medicinal chemistry and neuroscience research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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